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Compound of Interest

Compound Name: Antioxidant 5057

Cat. No.: B3029516

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the volatility and thermal stability of
Antioxidant 5057, a widely used liquid aromatic amine antioxidant. Understanding these
properties is crucial for its effective application in preventing the thermal degradation of various
materials, including polymers and elastomers.[1][2][3][4] This document summarizes key
guantitative data, details relevant experimental methodologies, and provides visual
representations of experimental workflows and degradation pathways.

Core Properties of Antioxidant 5057

Antioxidant 5057, chemically described as benzenamine, N-phenyl-, reaction products with
2,4,4-trimethylpentene, is recognized for its low volatility and high efficiency in stabilizing
materials at elevated temperatures.[1][2][4][5][6][7] Its liquid form facilitates easy incorporation
into various matrices.[3][8]

Quantitative Thermal Stability Data

Thermogravimetric Analysis (TGA) is a standard method for evaluating the thermal stability of
substances by measuring weight loss as a function of temperature. The following table
summarizes the TGA data for Antioxidant 5057, indicating the temperatures at which
significant mass loss occurs.
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Mass Loss (%) Temperature (°C)
5% 235
10% 255
50% 320

(Data sourced from SONGWON Industrial
Group product information)[8]

Volatility Profile

The low volatility of Antioxidant 5057 is a key attribute for its use in high-temperature
applications, minimizing loss of the stabilizer during processing and service life. This is

corroborated by its physical properties:

Property Value
Boiling Point 302 °C at 760 mmHg
Vapor Pressure 0.00102 mmHg at 25°C

(Data sourced from iChemical product

information)[9]

Experimental Protocols

Detailed experimental protocols are essential for the accurate assessment of the thermal
properties of antioxidants. Below are methodologies for key analytical techniques.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of Antioxidant 5057.
Apparatus: A thermogravimetric analyzer.

Procedure:
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» Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of Antioxidant
5057 is placed into a clean, inert TGA crucible (e.g., alumina, platinum).

e Instrument Setup: The TGA furnace is purged with an inert gas, such as nitrogen, at a
constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

o Heating Program: The sample is heated from ambient temperature to a final temperature
(e.g., 600°C) at a controlled, linear heating rate (e.g., 10°C/min or 20°C/min).[2][10][11]

o Data Acquisition: The mass of the sample is continuously monitored and recorded as a
function of temperature.

o Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the
onset temperature of decomposition and the temperatures at which specific percentages of
mass loss occur.[12] The derivative of the TGA curve (DTG) can be used to identify the
temperatures of maximum degradation rates.[11]

Differential Scanning Calorimetry (DSC) for Oxidative
Stability

Objective: To determine the oxidative induction time (OIT) of a material stabilized with
Antioxidant 5057, which indicates its resistance to thermo-oxidative degradation.

Apparatus: A differential scanning calorimeter.
Procedure:

o Sample Preparation: A small sample (5-15 mg) of the polymer or material containing a
known concentration of Antioxidant 5057 is placed in an open aluminum DSC pan. An
unstabilized sample is used as a reference.

e Instrument Setup: The DSC cell is purged with an inert gas (e.g., nitrogen).

e Heating Program: The sample is heated to a specified isothermal temperature (e.g., 200°C
for polyolefins) at a rapid heating rate (e.g., 20°C/min) under the inert atmosphere.
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 |sothermal Testing: Once the isothermal temperature is reached and stabilized, the purge
gas is switched from nitrogen to oxygen at the same flow rate.

» Data Acquisition: The instrument records the heat flow to the sample over time. The onset of

oxidation is marked by a sharp exothermic peak.

o Data Analysis: The OIT is the time from the introduction of oxygen until the onset of the
exothermic oxidation peak. A longer OIT indicates greater thermal stability.

Visualizing Experimental and Logical Relationships

To further elucidate the processes involved in evaluating the thermal properties of Antioxidant

5057, the following diagrams are provided.
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Workflow for Thermogravimetric Analysis of Antioxidant 5057.
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Relationship between Temperature and Degradation of Antioxidant 5057.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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